Cas no 856176-37-9 (8-Oxabicyclo[3.2.1]octane-3-carboxylic acid)

8-Oxabicyclo[3.2.1]octane-3-carboxylic acid is a bicyclic organic compound featuring a bridged oxabicyclo[3.2.1]octane scaffold with a carboxylic acid functional group at the 3-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The rigid bicyclic framework enhances conformational stability, while the carboxylic acid group allows for further functionalization. Its distinct architecture is advantageous in designing bioactive molecules with improved selectivity and potency. The compound is typically synthesized through controlled cyclization and oxidation steps, ensuring high purity and reproducibility for research and industrial applications.

8-Oxabicyclo[3.2.1]octane-3-carboxylic acid structure

856176-37-9 structure

Product Name:8-Oxabicyclo[3.2.1]octane-3-carboxylic acid

CAS No:856176-37-9

MF:C₈H₁₂O₃

MW:156.179082870483

MDL:MFCD20646350

CID:1037102

PubChem ID:273829

Update Time:2025-10-29

8-Oxabicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid
- DTXSID00297938
- SB21645
- EN300-736819
- SY098529
- AKOS016009003
- NSC119485
- 856176-37-9
- (1R,5S)-8-oxabicyclo[3.2.1]octane-3-carboxylic acid
- SCHEMBL13735624
- PB38645
- AS-34898
- CS-0049933
- MFCD20646350
- DB-360059
- NSC-119485
- MDL： MFCD20646350
- Inchi： 1S/C8H12O3/c9-8(10)5-3-6-1-2-7(4-5)11-6/h5-7H,1-4H2,(H,9,10)
- InChI Key： PQTLQJVGJFXEET-UHFFFAOYSA-N
- SMILES： O=C(C1CC2CCC(O2)C1)O

Computed Properties

Exact Mass: 156.078644241g/mol
Monoisotopic Mass: 156.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 46.5Å²

8-Oxabicyclo[3.2.1]octane-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449038570-250mg	8-Oxabicyclo[3.2.1]octane-3-carboxylic acid	856176-37-9	95%	250mg	$352.00	2023-08-31
Alichem	A449038570-1g	8-Oxabicyclo[3.2.1]octane-3-carboxylic acid	856176-37-9	95%	1g	$1147.50	2023-08-31
Alichem	A449038570-5g	8-Oxabicyclo[3.2.1]octane-3-carboxylic acid	856176-37-9	95%	5g	$3525.00	2023-08-31
Chemenu	CM108738-5g	8-oxabicyclo[3.2.1]octane-3-carboxylic acid	856176-37-9	97%	5g	$2499	2021-08-06
TRC	O991300-10mg	8-Oxabicyclo[3.2.1]octane-3-carboxylic acid	856176-37-9		10mg	$ 70.00	2022-06-03
TRC	O991300-50mg	8-Oxabicyclo[3.2.1]octane-3-carboxylic acid	856176-37-9		50mg	$ 230.00	2022-06-03
TRC	O991300-100mg	8-Oxabicyclo[3.2.1]octane-3-carboxylic acid	856176-37-9		100mg	$ 365.00	2022-06-03
Chemenu	CM108738-250mg	8-oxabicyclo[3.2.1]octane-3-carboxylic acid	856176-37-9	97%	250mg	$***	2023-05-29
Chemenu	CM108738-1g	8-oxabicyclo[3.2.1]octane-3-carboxylic acid	856176-37-9	97%	1g	$***	2023-03-31
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB05527-5g	8-oxabicyclo[3.2.1]octane-3-carboxylic acid	856176-37-9	95%	5g	$2275	2023-09-07